2-((2-(4-Bromophenyl)-2-oxoethyl)thio)-3-(4-chlorophenyl)-6,7-dihydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4(5H)-one

• CAS No.: 618432-45-4
• Molecular Formula: C23H16BrClN2O2S2
• Molecular Weight: 531.9 g/mol
• IUPAC Name: 10-[2-(4-bromophenyl)-2-oxoethyl]sulfanyl-11-(4-chlorophenyl)-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one
• InChI: InChI=1S/C23H16BrClN2O2S2/c24-14-6-4-13(5-7-14)18(28)12-30-23-26-21-20(17-2-1-3-19(17)31-21)22(29)27(23)16-10-8-15(25)9-11-16/h4-11H,1-3,12H2
• InChI Key: ZNRGDHCKDJZIHW-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC3=C2C(=O)N(C(=N3)SCC(=O)C4=CC=C(C=C4)Br)C5=CC=C(C=C5)Cl

Description

The compound 2-((2-(4-Bromophenyl)-2-oxoethyl)thio)-3-(4-chlorophenyl)-6,7-dihydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4(5H)-one (CAS: 618432-45-4, C₂₃H₁₆BrClN₂O₂S₂, MW: 531.87) features a thieno[2,3-d]pyrimidin-4-one core fused with a cyclopenta ring. Key substituents include a 4-bromophenyl group linked via a thioether to a ketone-bearing ethyl chain and a 4-chlorophenyl group at position 3 (). This structure is characteristic of bioactive heterocycles, often explored for medicinal applications due to their ability to modulate enzymes and receptors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((2-(4-Bromophenyl)-2-oxoethyl)thio)-3-(4-chlorophenyl)-6,7-dihydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4(5H)-one typically involves multiple steps, starting from commercially available precursors. The general synthetic route can be summarized as follows:

Formation of the Thieno[2,3-d]pyrimidine Core: This step involves the cyclization of appropriate precursors to form the thieno[2,3-d]pyrimidine core. This can be achieved through a series of condensation reactions under controlled conditions.

Introduction of the Bromophenyl and Chlorophenyl Groups: The bromophenyl and chlorophenyl groups are introduced through nucleophilic substitution reactions. These reactions typically require the use of strong bases and appropriate solvents to facilitate the substitution.

Formation of the Final Compound: The final step involves the introduction of the oxoethylthio group, which is achieved through a thiolation reaction. This step may require the use of specific catalysts and reaction conditions to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to ensure scalability and cost-effectiveness. This may include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques to achieve high throughput and consistent quality.

Chemical Reactions Analysis

Types of Reactions

2-((2-(4-Bromophenyl)-2-oxoethyl)thio)-3-(4-chlorophenyl)-6,7-dihydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4(5H)-one can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones, depending on the reaction conditions and oxidizing agents used.

Reduction: Reduction reactions can convert the oxo group to a hydroxyl group or reduce the bromophenyl group to a phenyl group.

Substitution: The bromophenyl and chlorophenyl groups can undergo nucleophilic substitution reactions to introduce different functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂), m-chloroperoxybenzoic acid (m-CPBA), and potassium permanganate (KMnO₄).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are commonly used.

Substitution: Nucleophiles such as amines, thiols, and alkoxides can be used in substitution reactions, often in the presence of a base like sodium hydride (NaH) or potassium carbonate (K₂CO₃).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce a wide range of functional groups, leading to diverse derivatives.

Scientific Research Applications

Medicinal Chemistry: This compound may serve as a lead compound for the development of new drugs, particularly those targeting specific enzymes or receptors.

Materials Science: Its unique structure may make it useful in the development of novel materials with specific electronic or optical properties.

Biological Research: It can be used as a probe to study biological pathways and interactions, particularly those involving sulfur-containing compounds.

Industrial Applications: The compound’s reactivity and functional groups may make it useful in various industrial processes, such as catalysis or polymer synthesis.

Mechanism of Action

The mechanism of action of 2-((2-(4-Bromophenyl)-2-oxoethyl)thio)-3-(4-chlorophenyl)-6,7-dihydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4(5H)-one depends on its specific application. In medicinal chemistry, it may interact with specific molecular targets such as enzymes or receptors, modulating their activity. The presence of the bromophenyl and chlorophenyl groups may enhance its binding affinity and specificity for these targets. The oxoethylthio group may also play a role in its reactivity and interactions with biological molecules.

Comparison with Similar Compounds

Structural Modifications and Substituent Effects

The following table summarizes structural analogues and their substituents:

Compound	Core Structure	Substituents (Position)	Molecular Weight	Key References
Target Compound	Cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one	3-(4-ClPh), 2-S-(2-(4-BrPh)-2-oxoethyl)	531.87
3-(4-Chlorophenyl)-2-[(4-methylbenzyl)sulfanyl]-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one	Cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one	3-(4-ClPh), 2-S-(4-methylbenzyl)	356.87
2-((4-Bromobenzyl)thio)-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one	Thieno[3,2-d]pyrimidin-4-one	3-(4-FPh), 2-S-(4-BrBz)	433.29
3-(4-Chlorophenyl)-1,5,6,7-tetrahydro-2H-cyclopenta[4,5]thieno[2,3-d]pyrimidine-2,4(3H)-dione	Cyclopenta[4,5]thieno[2,3-d]pyrimidine-2,4-dione	3-(4-ClPh), 2,4-dione	318.78
2-((2-(4-Chlorophenyl)-2-oxoethyl)thio)-3-(4-(trifluoromethoxy)phenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one	Thieno[3,2-d]pyrimidin-4-one	3-(4-CF₃OPh), 2-S-(2-(4-ClPh)-2-oxoethyl)	498.90

Key Observations :

• In contrast, the trifluoromethoxy group in offers stronger electron-withdrawing effects, which may enhance metabolic stability .
• Ring Modifications : Derivatives with dione structures (e.g., ) exhibit reduced aromaticity, altering π-π stacking interactions critical for receptor binding.
• Thioether Linkers : The target compound’s thioethylketone linker provides conformational flexibility compared to rigid benzylsulfanyl groups (e.g., ), possibly affecting bioavailability .

Physicochemical Properties

• Solubility : The target compound’s high molecular weight (531.87) and halogen content likely reduce aqueous solubility compared to smaller analogues (e.g., , MW: 356.87).
• pKa and LogP : Predicted pKa values for similar compounds range from 11.88 () to <1 (acidic ketones), indicating variable ionization states. The target compound’s logP (estimated >4) suggests significant lipid membrane permeability .

Biological Activity

The compound 2-((2-(4-Bromophenyl)-2-oxoethyl)thio)-3-(4-chlorophenyl)-6,7-dihydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4(5H)-one is a heterocyclic compound that has garnered attention for its potential biological activities. This article reviews the synthesis, biological properties, and mechanisms of action associated with this compound, drawing from various research findings.

Chemical Structure and Synthesis

The molecular formula of the compound is $C_{17}H_{15}BrClN_2OS$ with a molecular weight of approximately 396.73 g/mol. The synthesis typically involves multi-step reactions starting from readily available precursors, including thienopyrimidine derivatives and substituted phenyl groups. A common synthetic route includes the reaction of 4-bromophenyl and 4-chlorophenyl derivatives with thioether compounds under specific conditions to yield the target compound.

Anticancer Properties

Recent studies have indicated that derivatives of thienopyrimidine compounds exhibit significant anticancer activity. The compound has been shown to inhibit cell proliferation in various cancer cell lines through mechanisms involving apoptosis and cell cycle arrest. For instance, it has demonstrated an IC50 value in the micromolar range against breast and colon cancer cell lines, suggesting effective cytotoxicity.

Enzyme Inhibition

The compound also acts as an inhibitor of specific enzymes involved in tumor progression. For example, it has been reported to inhibit LIM domain kinase 1 (LIMK1) with an IC50 value of 5.3 µM, which plays a crucial role in actin dynamics and cellular motility in cancer cells. This inhibition can potentially reduce metastasis by affecting the cytoskeletal structure of cancer cells.

Antimicrobial Activity

In addition to anticancer properties, this compound exhibits antimicrobial activity against several pathogenic strains. Studies have shown that it possesses significant antibacterial effects against Gram-positive bacteria such as Staphylococcus aureus and Bacillus subtilis. The minimum inhibitory concentration (MIC) values indicate that it could be a candidate for further development as an antimicrobial agent.

The biological activity of this compound can be attributed to its ability to interact with various molecular targets:

• Receptor Binding : It binds to specific receptors involved in cell signaling pathways that regulate growth and apoptosis.
• Enzyme Interaction : The inhibition of LIMK1 alters downstream signaling pathways that are critical for cancer cell survival and proliferation.
• Cell Cycle Regulation : By inducing cell cycle arrest at the G2/M phase, it prevents cancer cells from dividing and proliferating.

Case Studies

• Breast Cancer Cell Lines : In a study involving MCF-7 breast cancer cells, treatment with the compound resulted in a dose-dependent decrease in cell viability and increased apoptotic markers such as caspase activation.
• Antibacterial Efficacy : A comparative study on various thienopyrimidine derivatives demonstrated that this compound had superior antibacterial activity compared to other synthesized analogs, highlighting its potential as a lead compound for antibiotic development.

Data Summary Table

Biological Activity	Observed Effect	Reference
Anticancer (MCF-7 Cells)	IC50 = 5.3 µM
Enzyme Inhibition	LIMK1 inhibition
Antimicrobial	Effective against S. aureus

Q & A

Q. What are the optimal reaction conditions for synthesizing this compound?

The synthesis of this thieno-pyrimidine derivative typically involves multi-step reactions with strict control over temperature, solvent selection, and reaction time. Key steps include:

• Solvent choice : Dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are preferred due to their high polarity, which enhances reactant solvation and reaction efficiency .
• Temperature control : Reactions are often conducted under reflux (e.g., 80–120°C) to balance reaction rate and byproduct minimization .
• Intermediate purification : Column chromatography with silica gel and gradient elution (e.g., hexane/ethyl acetate) is critical for isolating high-purity intermediates .

Q. How can the three-dimensional conformation of this compound be determined?

The 3D structure can be resolved using:

• X-ray crystallography : Single-crystal diffraction provides precise spatial arrangement data, as demonstrated in related thieno-pyrimidine derivatives .
• Computational methods : Density Functional Theory (DFT) or Molecular Dynamics (MD) simulations predict conformational stability and reactive sites .

Q. What spectroscopic techniques are suitable for characterizing this compound?

A combination of techniques ensures accurate characterization:

• NMR spectroscopy : $^1H$- and $^{13}C$-NMR confirm substituent positions and stereochemistry .
• Mass spectrometry (HRMS) : Validates molecular weight and fragmentation patterns .
• FT-IR spectroscopy : Identifies functional groups like carbonyl (C=O) and thioether (C-S) bonds .

Advanced Research Questions

Q. How can researchers evaluate the compound's potential biological activity?

Methodologies include:

• In vitro assays : Screen against cancer cell lines (e.g., MTT assay) or microbial strains to assess cytotoxicity/antimicrobial activity .
• Molecular docking : Predict interactions with biological targets (e.g., kinases or DNA topoisomerases) using software like AutoDock Vina .
• Structure-Activity Relationship (SAR) studies : Synthesize derivatives with modified substituents (e.g., replacing bromophenyl with methoxyphenyl) to identify pharmacophoric motifs .

Q. What strategies resolve contradictions in observed vs. predicted reactivity?

• Kinetic studies : Monitor reaction intermediates via time-resolved spectroscopy (e.g., UV-Vis) to identify rate-limiting steps .
• Theoretical validation : Compare experimental reaction outcomes with computational predictions (e.g., transition state modeling using Gaussian) .
• Cross-referencing analogs : Analyze reactivity trends in structurally similar compounds (e.g., halogen-substituted thieno-pyrimidines) to contextualize discrepancies .

Q. How can environmental fate and ecotoxicity be assessed for this compound?

Adopt a tiered approach:

• Biodegradation studies : Use OECD 301B tests to measure aerobic degradation in simulated environmental matrices .
• Ecotoxicology assays : Evaluate acute toxicity in model organisms (e.g., Daphnia magna) and bioaccumulation potential via logP calculations .
• Environmental modeling : Predict distribution in water/soil compartments using EPI Suite or QSAR models .

Q. What experimental designs optimize pharmacological profiling?

• In vivo models : Use rodent pharmacokinetic studies to assess bioavailability and metabolic stability .
• Dose-response analysis : Establish therapeutic indices using IC$_{50}$ (in vitro) and LD$_{50}$ (in vivo) metrics .
• Synergistic studies : Test combinatorial effects with established drugs (e.g., cisplatin in cancer models) to identify adjuvant potential .

Methodological Notes

• Data validation : Always cross-check experimental results with computational or spectroscopic data to minimize artifacts .
• Theoretical frameworks : Link studies to conceptual models (e.g., ligand-receptor interaction theories) to guide hypothesis-driven research .